Cas no 895441-87-9 (N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895441-87-9
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6301248
• PubChem ID: 7254200
• Update Time: 2025-07-19

N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide
• 895441-87-9
• AKOS002065992
• HMS2944M14
• SMR000634007
• N-(2-methylbenzo[d]thiazol-6-yl)-2-tosylacetamide
• CHEMBL1455680
• F2536-0008
• N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylphenyl)sulfonylacetamide
• MLS001028629

• Inchi： 1S/C17H16N2O3S2/c1-11-3-6-14(7-4-11)24(21,22)10-17(20)19-13-5-8-15-16(9-13)23-12(2)18-15/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key： OUGOSODCMVFOFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(NC1C=CC2=C(C=1)SC(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Additional information on N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide

Comprehensive Overview of N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895441-87-9)

The compound N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895441-87-9) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, combining a benzothiazole core with a tosyl acetamide moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of both sulfonyl and acetamide functional groups enhances its reactivity and binding affinity, which is crucial for drug discovery and development.

In recent years, the demand for heterocyclic compounds like N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 895441-87-9 is often queried in conjunction with terms like "synthesis methods", "biological activity", and "structure-activity relationship", reflecting the growing curiosity about its applications.

The synthesis of N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, which are critical for pharmacological studies. The compound's molecular weight and solubility properties are also key factors in its formulation, making it a frequent topic in discussions about drug delivery systems and bioavailability enhancement.

From an industrial perspective, CAS No. 895441-87-9 is often associated with high-value intermediates in the production of advanced materials. Its benzothiazole scaffold is known for contributing to the optical and electronic properties of polymers, a hot topic in the field of organic electronics. Searches related to "benzothiazole derivatives in OLEDs" or "sulfonamide-based materials" often highlight the relevance of this compound in cutting-edge technologies.

Environmental and safety considerations are also paramount when working with N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide. While it is not classified as hazardous, proper handling and storage are essential to maintain its stability. Queries such as "storage conditions for sulfonamide compounds" and "degradation pathways of benzothiazoles" are common among laboratory professionals, underscoring the need for comprehensive safety data sheets (SDS) and regulatory compliance.

In summary, N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895441-87-9) represents a promising candidate for both pharmaceutical and material science innovations. Its structural features and functional groups align with current trends in targeted drug design and smart materials, making it a valuable subject for ongoing research and development. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point for scientific inquiry and industrial applications.